![molecular formula C6H5ClN4 B1360407 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine CAS No. 23000-43-3](/img/structure/B1360407.png)
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
Cat. No. B1360407
Key on ui cas rn:
23000-43-3
M. Wt: 168.58 g/mol
InChI Key: AVFLNALVPBLGEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][n:2]1[n:3][cH:4][c:5]2[c:6]1[n:7][cH:8][nH:9][c:10]2=[O:11].[P:12]([Cl:13])([Cl:14])([Cl:15])=[O:16]>>[CH3:1][n:2]1[n:3][cH:4][c:5]2[c:6]1[n:7][cH:8][n:9][c:10]2[Cl:14]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cn1ncc2c(=O)[nH]cnc21
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cn1ncc2c(Cl)ncnc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
